Cas no 5769-01-7 (1,3-Benzodioxole, 5-(1,3-dithiolan-2-yl)-)

• Product name: 1,3-Benzodioxole, 5-(1,3-dithiolan-2-yl)-
• CAS No: 5769-01-7
• MF: C₁₀H₁₀O₂S₂
• MW: 226.315200328827
• CID: 344572
• PubChem ID: 10955278

1,3-Benzodioxole, 5-(1,3-dithiolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(1,3-dithiolan-2-yl)-
• DTXSID20449699
• 5769-01-7

• Inchi： InChI=1S/C10H10O2S2/c1-2-8-9(12-6-11-8)5-7(1)10-13-3-4-14-10/h1-2,5,10H,3-4,6H2
• InChI Key： ORLYYBIXQJGSLD-UHFFFAOYSA-N
• SMILES： C1CSC(C2=CC=C3OCOC3=C2)S1

Computed Properties

• Exact Mass: 226.0123
• Monoisotopic Mass: 226.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 18.46